2-Fluoro-3-methoxybenzonitrile
Overview
Description
2-Fluoro-3-methoxybenzonitrile is an organic compound with the empirical formula C8H6FNO . It has a molecular weight of 151.14 . The compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Physical And Chemical Properties Analysis
The physical and chemical properties of 2-Fluoro-3-methoxybenzonitrile include a molecular weight of 151.14 and a density of 1.2±0.1 g/cm3 . The boiling point is 227.2±25.0 °C at 760 mmHg .Scientific Research Applications
Organic Synthesis
2-Fluoro-3-methoxybenzonitrile: is a valuable building block in organic synthesis. Its unique structure allows for the introduction of fluorine and methoxy groups into various molecular frameworks, which can significantly alter the chemical and physical properties of the synthesized compounds. This compound is particularly useful in the synthesis of complex molecules for pharmaceuticals, agrochemicals, and materials science .
Pharmaceutical Research
In pharmaceutical research, 2-Fluoro-3-methoxybenzonitrile serves as a precursor for the development of drug candidates. The fluorine atom’s small size and high electronegativity make it an attractive substituent in medicinal chemistry, as it can improve the metabolic stability and bioavailability of potential therapeutics .
Material Science
The incorporation of 2-Fluoro-3-methoxybenzonitrile into materials can lead to the development of novel polymers with enhanced properties. For instance, fluorinated polymers are known for their high resistance to solvents, acids, and bases, as well as their thermal stability. The methoxy group can also contribute to the polymer’s flexibility and toughness .
Analytical Chemistry
In analytical chemistry, 2-Fluoro-3-methoxybenzonitrile can be used as a standard or reagent in various spectroscopic methods, including NMR, HPLC, and mass spectrometry. Its distinct chemical shifts and fragmentation patterns help in the identification and quantification of complex mixtures .
Environmental Science
2-Fluoro-3-methoxybenzonitrile: may be used in environmental science to study the behavior of fluorinated organic compounds in the environment. Its stability and persistence can provide insights into the degradation processes and potential environmental impacts of organofluorine compounds .
Biochemistry
In biochemistry, 2-Fluoro-3-methoxybenzonitrile could be utilized in the study of enzyme-catalyzed reactions where the fluorine atom acts as a probe to investigate the mechanism of enzymatic transformations. The compound’s ability to mimic the transition states of biochemical reactions makes it a valuable tool for understanding enzyme specificity and catalysis .
Safety and Hazards
properties
IUPAC Name |
2-fluoro-3-methoxybenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6FNO/c1-11-7-4-2-3-6(5-10)8(7)9/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MTZXEJOKWAFGGH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1F)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6FNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00443635 |
Source
|
| Record name | 2-fluoro-3-methoxybenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00443635 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-3-methoxybenzonitrile | |
CAS RN |
198203-94-0 |
Source
|
| Record name | 2-fluoro-3-methoxybenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00443635 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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